Cas no 1956364-99-0 (4-methoxybenzothiohydrazide 2,2,2-trifluoroacetate)

• Product Name: 4-methoxybenzothiohydrazide 2,2,2-trifluoroacetate
• CAS No: 1956364-99-0
• MDL: MFCD28991872
• CID: 4633219
• Update Time: 2025-05-20

4-methoxybenzothiohydrazide 2,2,2-trifluoroacetate Chemical and Physical Properties

Names and Identifiers

• 4-METHOXYBENZOTHIOHYDRAZIDE 2,2,2-TRIFLUOROACETATE
• 4-methoxybenzothiohydrazide 2,2,2-trifluoroacetate

• MDL： MFCD28991872

Additional information on 4-methoxybenzothiohydrazide 2,2,2-trifluoroacetate

4-Methoxybenzothiohydrazide 2,2,2-Trifluoroacetate: A Comprehensive Overview

The compound 4-methoxybenzothiohydrazide 2,2,2-trifluoroacetate, with the CAS number 1956364-99-0, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of benzothiohydrazide, which itself is a sulfur-containing heterocyclic compound with diverse applications. The presence of the methoxy group at the para position of the benzene ring and the trifluoroacetic acid moiety introduces unique chemical properties that make this compound particularly interesting for research and development.

Recent studies have highlighted the potential of 4-methoxybenzothiohydrazide 2,2,2-trifluoroacetate in various therapeutic areas. For instance, researchers have explored its role as a potential anti-inflammatory agent due to its ability to inhibit certain enzymes involved in inflammatory pathways. The trifluoroacetic acid group is known to enhance the compound's stability and bioavailability, making it a promising candidate for drug delivery systems.

In terms of synthesis, the preparation of 4-methoxybenzothiohydrazide 2,2,2-trifluoroacetate involves a multi-step process that typically begins with the reaction of 4-methoxybenzaldehyde with thiosemicarbazide. This intermediate is then subjected to acetylation using trifluoroacetic anhydride to form the final product. The reaction conditions are carefully optimized to ensure high yield and purity, which are critical for downstream applications.

The structural characteristics of this compound play a pivotal role in its biological activity. The methoxy group at the para position imparts electron-donating properties to the benzene ring, which can influence the compound's interaction with biological targets. Additionally, the sulfur atom in the thiohydrazide moiety contributes to hydrogen bonding capabilities, further enhancing its bioactivity.

From an environmental perspective, there is growing interest in understanding the fate and transport of 4-methoxybenzothiohydrazide 2,2,2-trifluoroacetate in natural systems. Preliminary studies suggest that this compound exhibits moderate biodegradability under aerobic conditions, which is a positive indicator for its environmental compatibility. However, further research is needed to fully assess its impact on ecosystems.

In conclusion, 4-methoxybenzothiohydrazide 2,2,2-trifluoroacetate represents a valuable addition to the arsenal of chemical compounds with potential applications in medicine and beyond. Its unique structure and functional groups make it a subject of ongoing research aimed at unlocking its full potential while ensuring its safe use and environmental sustainability.